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Compound of Interest

Compound Name: Dodecylguanidine hydrochloride

Cat. No.: B081456 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Dodecylguanidine
Hydrochloride

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Dodecylguanidine hydrochloride. Adherence to

these procedures is paramount for ensuring personal safety and maintaining a secure

laboratory environment.

Dodecylguanidine hydrochloride is a chemical compound that poses significant health risks

upon exposure. It is harmful if swallowed, can be fatal if inhaled, and causes severe skin burns

and eye damage.[1][2][3] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1]

[2][3] Understanding and implementing the following personal protective equipment (PPE) and

handling protocols is non-negotiable for all personnel.

Quantitative Hazard and Exposure Data
For quick reference, the following table summarizes key quantitative data for

Dodecylguanidine hydrochloride.
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Property Value Reference

Boiling Point 108°C (226.4°F) [4]

Flash Point 109°C (228.2°F) Closed Cup [4]

Oral Toxicity (Rat) LD50: 1400 mg/kg [5]

Dermal Toxicity (Rabbit) LD50: >2000 mg/kg [5]

Aquatic Toxicity (Fish) LC50: 2 mg/l (96 hours) [5]

Aquatic Toxicity (Daphnia) LC50: 0.088 mg/l (48 hours) [5]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Dodecylguanidine
hydrochloride to prevent any contact with the substance.

Core PPE Requirements:

Respiratory Protection: Due to the risk of fatal inhalation, a NIOSH/MSHA or European

Standard EN 149 approved respirator is required.[2] For situations with inadequate

ventilation or potential for high vapor concentrations, a full-face respirator or a powered air-

purifying organic vapor respirator should be used.[4][6]

Eye and Face Protection: Chemical splash goggles or a face shield are essential to protect

against splashes that can cause serious eye damage.[2][4] Standard safety glasses with

side shields are not sufficient.[7]

Hand Protection: Wear compatible, chemical-resistant gloves to prevent skin contact.[2]

Thicker gloves generally offer better protection.[7] It is crucial to change gloves regularly, at

least every 30 to 60 minutes, and immediately if they become damaged or contaminated.[7]

Body Protection: Permeation-resistant clothing, such as a lab coat or coveralls, is necessary

to prevent skin exposure.[2][5] For tasks with a higher risk of splashes, impervious clothing is

recommended.[6]
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Foot Protection: Chemical-resistant, steel-toe boots or shoes are required when handling

Dodecylguanidine hydrochloride.[8]

Diagram of PPE Requirements
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Caption: Required Personal Protective Equipment for handling Dodecylguanidine
hydrochloride.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize risk and environmental

impact.
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure a safety shower and eye wash station are readily

accessible.[1][2] Work should be conducted in a well-ventilated area, preferably within a

fume hood with a mechanical exhaust system.[1][9]

Donning PPE: Put on all required PPE as outlined in the section above. Ensure gloves are

worn over the cuffs of the lab coat.[7]

Handling the Chemical: Avoid the formation of dust and aerosols.[6] Do not eat, drink, or

smoke in the handling area.[1][2] Use non-sparking tools to prevent ignition.[6] Keep the

container tightly closed when not in use.[2]

Post-Handling: After handling, wash hands and other exposed areas thoroughly.[1][2]

Remove and properly dispose of contaminated gloves and other disposable PPE.

Contaminated clothing should be removed immediately and washed before reuse.[2]

Disposal Plan
Waste Collection: Collect all Dodecylguanidine hydrochloride waste, including

contaminated materials, in closed, suitable, and clearly labeled containers for disposal.[1][2]

Disposal Method: The preferred method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Environmental Precautions: Do not allow the chemical to enter drains, soil, or surface water.

[1][2] All waste water from cleaning or other processes should be collected and treated at a

waste water treatment plant.[1][2]

Regulatory Compliance: Dispose of all waste in accordance with local, regional, national,

and international regulations.[2]

Emergency Procedures
Immediate and correct response to an emergency is critical.
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Spill Response
Evacuate: Evacuate personnel from the immediate spill area.[9]

Ventilate: Ensure the area is well-ventilated.[1][2]

Containment: Wearing appropriate PPE, prevent further spillage.[6] Cover the spill with an

inert absorbent material such as sand, earth, or vermiculite.[9]

Collection: Scoop the absorbed material into a suitable, closed container for disposal.[9]

Decontamination: Clean the contaminated area thoroughly with an excess of water.[9]

Personnel Exposure
Eye Contact: Immediately flush eyes with plenty of flowing water for at least 15-30 minutes,

holding the eyelids apart.[2][5] Remove contact lenses if present and easy to do.[2] Seek

immediate medical attention from an ophthalmologist.[2]

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected skin with

plenty of soap and water for at least 15 minutes.[2] Seek immediate medical attention.[2]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[2] If breathing is difficult or has stopped, administer artificial respiration. Seek

immediate medical attention.[2]

Ingestion: Rinse the mouth with water.[6] Do NOT induce vomiting.[2][6] If the person is

conscious, have them drink two glasses of water.[5] Seek immediate medical attention.[2]

Logical Flow for Emergency Response
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Caption: Emergency response workflow for personnel exposure to Dodecylguanidine
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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